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Compound of Interest

Compound Name: Tetrabutylammonium cyanide

Cat. No.: B079372 Get Quote

An In-depth Technical Guide to Tetrabutylammonium Cyanide (CAS: 10442-39-4)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Tetrabutylammonium cyanide (TBACN), identified by CAS number 10442-39-4, is a

quaternary ammonium salt widely utilized in organic synthesis. Its unique properties,

particularly its solubility in organic solvents, make it an effective and often superior alternative

to inorganic cyanide salts like sodium or potassium cyanide. This guide provides a

comprehensive overview of its physicochemical properties, critical safety and handling

protocols, and key applications, including detailed experimental procedures. TBACN serves as

a potent nucleophilic cyanide source for the synthesis of nitriles via substitution reactions and

as an efficient catalyst for processes such as cyanosilylation and the deprotection of

thioacetates.[1] However, its high toxicity necessitates strict adherence to safety protocols. This

document is intended to serve as a technical resource for professionals utilizing this versatile

reagent in a laboratory setting.

Physicochemical and Toxicological Data
Quantitative data for Tetrabutylammonium cyanide has been aggregated from various safety

data sheets and chemical suppliers to provide a clear reference.

Physicochemical Properties
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The physical and chemical properties of TBACN are summarized below. Its solubility in polar

organic solvents is a key advantage in homogeneous reaction mixtures.[2]

Property Value Source(s)

CAS Number 10442-39-4 [3][4]

Molecular Formula
C₁₇H₃₆N₂ or

(CH₃CH₂CH₂CH₂)₄N(CN)
[2][4]

Molecular Weight 268.48 g/mol [4]

Appearance
White to slightly beige

crystalline solid/crystals

Melting Point 89-92 °C [5][1][4]

Solubility
Soluble in water and polar

organic solvents.
[6]

EC Number 233-926-0 [4]

InChI Key
KRRBFUJMQBDDPR-

UHFFFAOYSA-N
[4]

Toxicological Data
Tetrabutylammonium cyanide is classified as extremely hazardous. Exposure via inhalation,

ingestion, or skin contact can be fatal.[3][7] Chronic exposure may interfere with thyroid

function.[6]

Hazard Metric Value Classification Source(s)

LD₅₀ Oral 5.1 mg/kg Category 2 [8]

LD₅₀ Dermal 5 mg/kg Category 1 [3]

Acute Inhalation -
Category 2 (Fatal if

inhaled)
[3][7]

GHS Hazard and Precautionary Information
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The Globally Harmonized System (GHS) classification underscores the severe risks associated

with this compound.

GHS Classification Hazard Statement(s)
Precautionary
Statement(s)

Acute Toxicity, Oral (Category

2)
H300: Fatal if swallowed P264, P270, P301+P310

Acute Toxicity, Dermal

(Category 1)
H310: Fatal in contact with skin

P262, P280,

P302+P350+P310

Acute Toxicity, Inhalation

(Category 2)
H330: Fatal if inhaled

P260, P271, P284,

P304+P340+P310

Hazardous to the Aquatic

Environment (Chronic,

Category 1)

H410: Very toxic to aquatic life

with long lasting effects
P273, P391

Supplemental Hazard
EUH032: Contact with acids

liberates very toxic gas
-

(Sources:[3][7][9])

Safety and Handling Workflow
Due to its acute toxicity, a stringent workflow must be followed when handling

Tetrabutylammonium cyanide. All operations must be conducted within a certified chemical

fume hood.[10]
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Preparation Phase

Handling & Use Phase

Post-Use & Disposal Phase

Don appropriate PPE:
- Nitrile Gloves

- Safety Goggles/Faceshield
- Lab Coat

- P3 Respirator Cartridge

Verify Chemical Fume
Hood is operational

Assemble all required
materials and spill kit
(neutralizing agent)

Carefully weigh solid TBACN
inside the fume hood.
Avoid generating dust.

Proceed to handling

Transfer to reaction vessel.
Use dry, clean equipment.

Perform reaction under
inert atmosphere if required.

Decontaminate equipment
with appropriate solution
(e.g., bleach solution).

After reaction completion

Segregate and label all
cyanide-containing waste

as hazardous.

Clean work area. Wash
hands thoroughly after exiting lab.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetrabutylammonium cyanide.
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Key Applications and Experimental Protocols
TBACN is a versatile reagent in organic chemistry, primarily used as a cyanide source that is

soluble in organic solvents and as a catalyst.

Application 1: Nucleophilic Cyanation of Alkyl Halides
TBACN provides a soluble source of the cyanide nucleophile (CN⁻) for Sₙ2 reactions with alkyl

halides to form nitriles. The bulky tetrabutylammonium cation enhances solubility in common

organic solvents like acetonitrile, facilitating the reaction.[2] A specialized application involves

the photoinduced, copper-catalyzed cyanation of unactivated alkyl chlorides at room

temperature.[3]

// Reactants TBACN [label="[(n-Bu)₄N]⁺[CN]⁻", shape=box, style=filled, fillcolor="#F1F3F4",

fontcolor="#202124"]; AlkylHalide [label="R-X", shape=box, style=filled, fillcolor="#F1F3F4",

fontcolor="#202124"];

// Intermediates & Products dissociation [label="Dissociation\nin Solvent", shape=ellipse,

style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; CN_ion [label="[CN]⁻", shape=circle,

style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; TBA_ion [label="[(n-Bu)₄N]⁺",

shape=circle, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; transition_state [label="

[NC---R---X]⁻", shape=Mdiamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

Nitrile [label="R-CN (Product)", shape=box, style=filled, fillcolor="#34A853",

fontcolor="#FFFFFF"]; Halide_ion [label="X⁻", shape=circle, style=filled, fillcolor="#5F6368",

fontcolor="#FFFFFF"];

// Connections TBACN -> dissociation [color="#34A853"]; dissociation -> CN_ion

[color="#34A853"]; dissociation -> TBA_ion [color="#34A853"];

{rank=same; CN_ion; AlkylHalide;} CN_ion -> transition_state [label="Nucleophilic Attack",

fontcolor="#EA4335"]; AlkylHalide -> transition_state;

transition_state -> Nitrile [label="Inversion of Stereochemistry", fontcolor="#202124"];

transition_state -> Halide_ion [label="Leaving Group Departure", fontcolor="#202124"]; }

Caption: General workflow for TBACN-catalyzed cyanosilylation.
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Conclusion
Tetrabutylammonium cyanide is a highly effective but hazardous reagent. Its primary

advantage lies in its solubility in organic media, which facilitates a range of synthetic

transformations including nucleophilic substitutions and organocatalysis. The protocols and

data provided herein underscore the compound's utility while emphasizing the critical need for

rigorous safety measures. For research and development professionals, a thorough

understanding of both its reactivity and its risks is paramount for its successful and safe

implementation in the synthesis of complex molecules and pharmaceutical intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079372#tetrabutylammonium-cyanide-cas-number-
10442-39-4-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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